Cas no 59504-29-9 (5-Chloro-2-(pyrrolidin-1-yl)aniline)

• Product Name: 5-Chloro-2-(pyrrolidin-1-yl)aniline
• CAS No: 59504-29-9
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD04971012
• CID: 950252
• PubChem ID: 285320
• Update Time: 2025-09-27

5-Chloro-2-(pyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(pyrrolidin-1-yl)aniline
• (5-chloro-2-pyrrolidin-1-ylphenyl)amine(SALTDATA: FREE)
• 5-Chloro-2-(1-pyrrolidinyl)aniline
• 5-chloro-2-(1-pyrrolidinyl)Benzenamine
• 5-CHLORO-2-PYRROLIDIN-1-YLANILINE HYDROCHLORIDE
• 5-Chloro-2-pyrrolidin-1-yl-phenylamine hydrochloride
• 5-chloro-2-pyrrolidin-1-yl-aniline
• N-< 2-Amino-4-chlor-phenyl> -pyrrolidin
• BS-38283
• EN300-35516
• SCHEMBL360377
• MFCD04971012
• (5-chloro-2-pyrrolidin-1-ylphenyl)amine
• NSC142164
• DTXSID40974918
• 5-Chloro-2-pyrrolidin-1-yl-phenylamine
• NSC-142164
• CHEMBL1618761
• AKOS000103595
• 5-chloro-2-pyrrolidin-1-ylaniline,hydrochloride
• 59504-29-9
• 5-chloro-2-pyrrolidin-1-ylaniline
• DB-072653
• STK347097
• F2167-4683

• MDL： MFCD04971012
• Inchi： 1S/C10H13ClN2/c11-8-3-4-10(9(12)7-8)13-5-1-2-6-13/h3-4,7H,1-2,5-6,12H2
• InChI Key： MWDWRKMVOHRBHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)N1CCCC1

Computed Properties

• Exact Mass: 196.07689
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26
• LogP: 3.16860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines